Cas no 1498339-92-6 (1-[(ethylsulfanyl)methyl]cyclopentan-1-ol)

• Product Name: 1-[(ethylsulfanyl)methyl]cyclopentan-1-ol
• CAS No: 1498339-92-6
• MF: C₈H₁₆OS
• MW: 160.277041435242
• CID: 5578125
• Update Time: 2025-07-18

1-[(ethylsulfanyl)methyl]cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-[(ethylthio)methyl]-
• 1-[(ethylsulfanyl)methyl]cyclopentan-1-ol

• Inchi： 1S/C8H16OS/c1-2-10-7-8(9)5-3-4-6-8/h9H,2-7H2,1H3
• InChI Key： LJKILHOKAQLBPF-UHFFFAOYSA-N
• SMILES： C1(CSCC)(O)CCCC1

Experimental Properties

• Density: 1.053±0.06 g/cm3(Predicted)
• Boiling Point: 248.1±13.0 °C(Predicted)
• pka: 14.63±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-[(ethylsulfanyl)methyl]cyclopentan-1-ol

Introduction to 1-[(ethylsulfanyl)methyl]cyclopentan-1-ol (CAS No. 1498339-92-6)

1-[(ethylsulfanyl)methyl]cyclopentan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1498339-92-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopentanone backbone substituted with an ethylsulfanylmethyl group, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both sulfur and oxygen atoms in its structure suggests possible roles in redox reactions and biological interactions, making it a candidate for further exploration in drug discovery.

The nomenclature of this compound follows the IUPAC (International Union of Pure and Applied Chemistry) rules, precisely describing its molecular structure. The term "ethylsulfanyl" indicates the presence of an ethylthiol group (-CH₂CH₂S-) attached to the cyclopentane ring, while "methyl" denotes a single carbon-methyl group (-CH₃) linked to the oxygen atom. This specific arrangement contributes to the compound's reactivity and potential pharmacological effects.

In recent years, there has been growing interest in heterocyclic compounds with sulfur-containing moieties due to their diverse biological activities. The structure of 1-[(ethylsulfanyl)methyl]cyclopentan-1-ol places it within this category, which includes molecules such as thiazoles, thiophenes, and sulfonamides. These compounds are known for their antimicrobial, anti-inflammatory, and anticancer properties. The cyclopentanone ring itself is a common motif in natural products and synthetic drugs, often contributing to binding affinity and metabolic stability.

One of the most compelling aspects of 1-[(ethylsulfanyl)methyl]cyclopentan-1-ol is its potential as a pharmacophore. A pharmacophore is a structural feature responsible for the biological activity of a molecule. In this case, the combination of the cyclopentanone ring, the ethylsulfanylmethyl group, and the hydroxyl group at the 1-position creates a multifaceted scaffold that could interact with biological targets in various ways. For instance, the sulfur atom might participate in coordination with metal ions or form hydrogen bonds with nucleophilic residues in proteins.

Recent studies have highlighted the importance of sulfur-containing compounds in drug development. For example, sulfoxides and sulfones have been shown to exhibit potent inhibitory effects on enzymes such as matrix metalloproteinases (MMPs), which are implicated in cancer progression and inflammation. The molecular framework of 1-[(ethylsulfanyl)methyl]cyclopentan-1-ol shares similarities with these bioactive scaffolds, suggesting that it may possess analogous properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include functionalization of the cyclopentane ring followed by introduction of the ethylsulfanylmethyl moiety. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions can be employed to construct the desired bonds efficiently. The hydroxyl group can be incorporated through reduction or oxidation reactions depending on the starting materials available.

In terms of spectroscopic characterization, 1-[(ethylsulfanyl)methyl]cyclopentan-1-ol exhibits distinct peaks in nuclear magnetic resonance (NMR) spectroscopy that can be used to confirm its structure. Proton NMR (¹H NMR) will show signals corresponding to the cyclohexane protons, the ethyl group protons, and the hydroxyl proton. Carbon NMR (¹³C NMR) will provide information about the carbon environments in the molecule. Additionally, mass spectrometry (MS) can be used to determine the molecular weight and fragmentation patterns.

The pharmacological potential of 1-[(ethylsulfanyl)methyl]cyclopentan-1-ol is currently under investigation by several research groups. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions such as neurodegenerative diseases or metabolic disorders. The exact mechanism of action would depend on further experimental validation through in vitro and possibly in vivo assays.

One area of particular interest is the role of sulfur-containing compounds in modulating enzyme activity through redox processes. Sulfur atoms can act as redox-active centers, facilitating oxidation-reduction reactions that are crucial for cellular signaling pathways. For instance, enzymes like thioredoxin reductase rely on sulfur atoms for their catalytic function. The biochemical relevance of 1-[(ethylsulfanyl)methyl]cyclopentan-1-ol could lie in its ability to interact with such enzymes or related pathways.

The synthetic utility of this compound also extends beyond pharmaceutical applications. It can serve as an intermediate for more complex molecules or be modified to explore different pharmacological profiles. For example, replacing the ethylsulfanylmethyl group with other substituents might alter its biological activity significantly while retaining core structural features that contribute to binding affinity.

In conclusion, 1-[(ethylsulfanyl)methyl]cyclopentan-1-ol (CAS No. 1498339-92-6) represents a promising candidate for further research in medicinal chemistry due to its unique structural features and potential biological activities. Its combination of a cyclopentanone ring with an ethylsulfanylmethyl substituent positions it as a versatile scaffold for drug discovery efforts aimed at addressing various human health challenges.